Ethyl 5-bromo-6-chloro-1H-indole-2-carboxylate

• IUPAC Name: ethyl 5-bromo-6-chloro-1H-indole-2-carboxylate
• InChI: InChI=1S/C11H9BrClNO2/c1-2-16-11(15)10-4-6-3-7(12)8(13)5-9(6)14-10/h3-5,14H,2H2,1H3
• InChI Key: OVKPFPBSIRMAST-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=CC(=C(C=C2N1)Cl)Br
• Molecular Formula: C11H9BrClNO2
• Molecular Weight: 302.55 g/mol

Description

Ethyl 5-bromo-6-chloro-1H-indole-2-carboxylate is a biochemical reagent that can be used as a biological material or organic compound for life science related research. It is a derivative of indole, a significant heterocyclic system in natural products and drugs.

Scientific Research Applications

Synthesis Techniques

Researchers have developed various synthesis techniques for compounds closely related to Ethyl 5-bromo-6-chloro-1H-indole-2-carboxylate, focusing on optimizing reaction conditions to achieve high yield and purity. For example, a study reported the synthesis of 6-bromo-2-bromomethyl-5-hydroxy-1-methyl-indole-3-carboxylic acid ethyl ester with a yield of 84.6% and purity over 98% under optimal conditions, demonstrating the feasibility of efficient synthesis routes for such compounds (Huang Bi-rong, 2013).

Crystal Structure and Vibrational Spectral Studies

Another research focus is the detailed analysis of the crystal structure and vibrational spectra of related compounds. For instance, ethyl 6-bromo-5-((5-bromopyrimidin-2-yl)oxy)-2-((2, 6-dimethylmorpholino)methyl)-1-methyl-1H-indole-3-carboxylate was synthesized and its molecular crystal structure was optimized using DFT calculations, providing insights into the molecular interactions that govern the stability and reactivity of such compounds (Da-Yun Luo et al., 2019).

Antiviral Activities

The potential biomedical applications of these compounds are illustrated by their evaluation for antiviral activities. A series of ethyl 6-bromo-5-hydroxy-1H-indole-3-carboxylates were synthesized and tested for their anti-hepatitis B virus (HBV) activities, showing significant activity compared to lamivudine, a standard antiviral drug. This highlights the potential of such compounds in the development of new antiviral agents (H. Chai et al., 2006).

Mechanism of Action

Target of Action

Ethyl 5-bromo-6-chloro-1H-indole-2-carboxylate is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives are known to bind with high affinity to multiple receptors, making them useful in developing new biologically active compounds . .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various biological changes . These interactions can result in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Result of Action

Indole derivatives are known to have diverse biological activities, suggesting that they can induce a variety of molecular and cellular effects .